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Compound of Interest

Compound Name: Trisodium hexafluoroferrate(3-)

Cat. No.: B1583498 Get Quote

Essential Safety and Handling Guide for
Trisodium Hexafluoroferrate(III)
This guide provides immediate, essential safety and logistical information for handling

Trisodium hexafluoroferrate(III) in a laboratory setting. It is intended for researchers, scientists,

and drug development professionals to ensure safe operational procedures and proper

disposal.

Hazard Summary
Trisodium hexafluoroferrate(III) is a chemical that requires careful handling due to its potential

health hazards. According to safety data sheets, it can cause skin and serious eye irritation,

and may also lead to respiratory irritation[1][2]. Therefore, adherence to strict safety protocols

is mandatory.

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls:

All work with Trisodium hexafluoroferrate(III) powder should be conducted in a properly

functioning chemical fume hood to minimize inhalation exposure[3].
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Ensure an eyewash station and safety shower are readily accessible in the immediate work

area[4].

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles are the minimum requirement. A full-face

shield must be worn in conjunction with goggles to protect against splashes[2][3][5].

Skin Protection: A full-length, closed laboratory coat is required. For handling larger

quantities, an acid-resistant apron should be worn over the lab coat[3][5].

Hand Protection: Standard disposable laboratory gloves are not sufficient. Wear heavy-duty,

chemical-resistant gloves (e.g., neoprene or fluoro-rubber (FKM)) over a pair of disposable

nitrile gloves (double gloving)[3][4][5][6]. Gloves must be inspected for any signs of

degradation or puncture before each use[2].

Footwear: Fully enclosed shoes are mandatory. Acid-resistant shoe covers may be

necessary when handling large quantities[3].

3. Handling and Use:

Avoid creating dust when handling the solid material[1][2].

Wash hands thoroughly with soap and water after handling and before leaving the

laboratory[1][2].

Do not eat, drink, or smoke in the handling area.

Contaminated clothing should be removed immediately and washed before reuse[1].

4. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Seek immediate medical attention[1][2].

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water. If skin irritation occurs, seek medical advice[1][2].
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Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person

is not breathing, give artificial respiration. Seek medical attention if you feel unwell[1][2].

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek medical attention[2].

Disposal Plan
Waste Chemical: Trisodium hexafluoroferrate(III) waste must be disposed of in accordance

with all applicable federal, state, and local regulations. It should be treated as hazardous

waste and disposed of through a licensed professional waste disposal service[1][2][7]. Do

not mix with other waste materials[1].

Contaminated Materials: All disposable PPE (gloves, etc.) and any materials used for

cleaning up spills should be collected in a designated, sealed container and disposed of as

hazardous waste[1].

Empty Containers: Handle uncleaned, empty containers as you would the product itself.

They should be disposed of in the same manner as the chemical waste[1].

Quantitative Exposure Limits
The following table summarizes the occupational exposure limits for fluorides, which are a

component of Trisodium hexafluoroferrate(III).

Parameter Value Regulating Body

Permissible Exposure Limit

(PEL) - TWA
2.5 mg/m³ (as F) OSHA

Threshold Limit Value (TLV) -

TWA
2.5 mg/m³ (as F) ACGIH

Biological Exposure Index

(BEI)
2 mg/L in urine (prior to shift) ACGIH

Biological Exposure Index

(BEI)
3 mg/L in urine (at end of shift) ACGIH

[8][9]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.sigmaaldrich.com/JP/en/sds/aldrich/342483?userType=undefined
https://static.cymitquimica.com/products/IN/pdf/sds-DA001HWH.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA001HWH.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/342483?userType=undefined
https://static.cymitquimica.com/products/IN/pdf/sds-DA001HWH.pdf
https://www.chemicalbook.com/msds/trisodium-hexacyanoferrate.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/342483?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/aldrich/342483?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/aldrich/342483?userType=undefined
https://haz-map.com/Agents/17574
https://pubchem.ncbi.nlm.nih.gov/compound/44890703
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Workflow Diagram
The following diagram illustrates the essential safety workflow for handling Trisodium

hexafluoroferrate(III).
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Caption: Workflow for Safe Handling of Trisodium hexafluoroferrate(III).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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